![molecular formula C17H21NO3 B2690168 2-(3,4-Dihydro-2H-quinoline-1-carbonyl)-cyclohexanecarboxylic acid CAS No. 304674-01-9](/img/structure/B2690168.png)
2-(3,4-Dihydro-2H-quinoline-1-carbonyl)-cyclohexanecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3,4-Dihydro-2H-quinoline-1-carbonyl)-cyclohexanecarboxylic acid (DHQC) is a cyclic organic compound that is used in a variety of scientific applications. It is a derivative of quinoline and is composed of a quinoline ring and a cyclohexane ring. DHQC is an important intermediate for the synthesis of various compounds and has a wide range of applications in organic synthesis, biochemistry, and materials science.
Scientific Research Applications
Superacidic Activation and Reactions
Superacidic activation of quinoline derivatives leads to intermediate formations that engage in reactions with weak nucleophiles. This process is crucial for synthesizing tetrahydro derivatives of quinoline through selective ionic hydrogenation, providing a pathway to obtain 5,6,7,8-tetrahydro derivatives from quinoline and isoquinoline in various acid systems (Koltunov et al., 2007).
Luminescent Properties and Synthesis
The development of naphtho[2,3-f]quinoline derivatives through a sequential three-component reaction showcases the synthesis of unusual fused heterocyclic compounds. These derivatives exhibit good luminescent properties, highlighting their potential as organic electroluminescent (EL) media, which is significant for the advancement of organic electronics and lighting technologies (S. Tu et al., 2009).
Guest Inclusion in Cyclic Imides
Research on cyclic imides containing flexible tethers demonstrates the study of guest inclusion properties. This includes the investigation of various crystal structures to understand intermolecular hydrogen bonding and weak interactions, which are pivotal for designing molecular recognition systems and drug delivery mechanisms (D. Singh and J. Baruah, 2013).
Fluorescence Derivatization
The application of quinoxaline derivatives as fluorescence derivatization agents for alcohols in high-performance liquid chromatography (HPLC) underscores their utility in analytical chemistry. This facilitates the sensitive detection and analysis of primary, secondary, and tertiary alcohols, contributing to advancements in biochemical research and diagnostics (M. Yamaguchi et al., 1987).
properties
IUPAC Name |
2-(3,4-dihydro-2H-quinoline-1-carbonyl)cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3/c19-16(13-8-2-3-9-14(13)17(20)21)18-11-5-7-12-6-1-4-10-15(12)18/h1,4,6,10,13-14H,2-3,5,7-9,11H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZTXZXRKICEPTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)C(=O)N2CCCC3=CC=CC=C32)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.